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Introduction

SB-204900 is a novel oxirane carboxamide that has garnered interest within the scientific
community. This technical guide provides a comprehensive overview of its natural source,
detailed isolation protocols, and key characterization data. The information presented herein is
compiled from peer-reviewed scientific literature to ensure accuracy and reliability for research
and development purposes.

Natural Source

SB-204900 has been identified and isolated from the fruit tree Clausena lansium (Lour.)
Skeels, which belongs to the Rutaceae family.[1] This plant, commonly known as wampee or
wampi, is native to Southern China and is also cultivated in Taiwan.[1] Traditionally, the leaves
of Clausena lansium have been utilized in folk medicine for treating a variety of ailments,
including coughs, asthma, and viral hepatitis.[1] Scientific investigations into the chemical
constituents of this plant have led to the discovery of SB-204900, among other bioactive
compounds.[1][2] While initially isolated from the leaves, subsequent studies have also
reported its presence in the seeds of the plant.[3][4]

Isolation Methodology
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The isolation of SB-204900 from Clausena lansium involves a multi-step process
encompassing extraction and sequential chromatographic purification. The following protocol is
based on the methodology described in the primary scientific literature.[1]

Experimental Protocol: Isolation of SB-204900

o Extraction:

o The initial step involves the extraction of plant material (leaves of Clausena lansium) with
hexane.[1] The crude hexane extract serves as the starting material for the purification
process.

e Sequential Chromatography:

o Step 1: Diaion HP20 Chromatography: The crude hexane extract is first subjected to
chromatography using a Diaion HP20 resin.[1]

o Step 2: Diaion HP20SS Chromatography: The fractions containing the target compound
from the initial chromatography are then further purified using Diaion HP20SS resin.[1]

o Step 3: Silica Gel Chromatography: The semi-purified material is subsequently
chromatographed on a silica gel column to achieve a higher degree of purity.[1]

o Crystallization:

o The final step in the isolation of SB-204900 is crystallization. The purified compound is
crystallized from an ethyl acetate/hexane solvent system, yielding colorless prisms.[1]

The overall workflow for the isolation of SB-204900 is depicted in the following diagram:
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Figure 1: Isolation Workflow for SB-204900.
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Structural Characterization and Physicochemical
Properties

The definitive structure of SB-204900 was elucidated through extensive spectroscopic analysis
and confirmed by single-crystal X-ray diffraction.[1] The compound is formally named (2S,3R)-
N-methyl-N-[(Z)-styryl]-3-phenyloxirane-2-carboxamide.[1]

Quantitative Data Summary

The physicochemical and spectroscopic data for SB-204900 are summarized in the tables
below.[1]

Table 1: Physicochemical Properties of SB-204900

Property Value

Molecular Formula C1sH17NO2

Molecular Weight 279.34 g/mol

Appearance Colorless prisms

Melting Point 59-60 °C

Optical Rotation [a]*°D +14 (c = 1.0, CHCI5)

Table 2: Spectroscopic Data for SB-204900
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Technique Data
UV (EtOH) Amax 261 nm (€ 10912)

vmax 3075, 3040, 1665, 1645, 1445, 1385,
IR (KBr)

1260 cm~?

m/z [M+] 279.1261 (calculated for C1sH17NO2,
HREIMS

279.1259)

m/z (rel. int.) [M*] 279 (14), 250 (4), 220 (19),
EIMS 193 (25), 173 (43), 144 (68), 133 (69), 117 (47),

99 (55), 91 (100), 77 (35), 65 (29)

Table 3: 1H and 3C NMR Data for SB-204900 (in CDCIs)
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Position 13C (6, ppm) H (8, ppm, J in Hz)
1 167.3

2 59.1 3.55 (d, 2.0)
3 61.2 4.10 (d, 2.0)
4 134.5

5,9 128.5 7.30-7.45 (m)
6, 8 128.8 7.30-7.45 (m)
7 125.9 7.30-7.45 (m)
1

2' 114.7 5.85 (d, 9.5)
3 137.9 7.00 (d, 9.5)
4 135.0

5,9 128.8 7.30-7.45 (m)
6', 8 129.2 7.30-7.45 (m)
7 128.5 7.30-7.45 (m)
N-CHs 33.1 3.30 (s)

Proposed Biosynthetic Pathway

While the complete biosynthetic pathway of SB-204900 has not been definitively elucidated, a
plausible route can be proposed based on the biosynthesis of related amide alkaloids in
Clausena species. The pathway likely involves the condensation of a phenylpropanoid
precursor with an amino acid derivative, followed by subsequent enzymatic modifications.
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Figure 2: Proposed Biosynthetic Pathway for SB-204900.

Conclusion

SB-204900 is a structurally unique natural product isolated from Clausena lansium. The
detailed isolation protocol and comprehensive spectroscopic data provided in this guide serve
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as a valuable resource for researchers engaged in natural product chemistry, drug discovery,
and chemical synthesis. Further investigation into the biosynthetic pathway and
pharmacological properties of SB-204900 is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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